Cas no 98-78-2 (3-oxocyclopentane-1-carboxylic acid)

3-oxocyclopentane-1-carboxylic acid Properties

Names and Identifiers

• 3-Oxo-cyclopentane-carboxylic acid
• 3-oxocyclopentanecarboxylic acid
• 3-oxocyclopentane-1-carboxylic acid
• 3-Oxo-1-cyclopentanecarboxylic acid
• 3-Oxo cyclopentane 1-carboxylic acid
• Cyclopentanecarboxylic acid, 3-oxo-
• cyclopentanone-3-carboxylic acid
• 3-oxo-cyclopentanecarboxylic acid
• 3-CARBOXYCYCLOPENTANONE
• 3-ketocyclopentanecarboxylic acid
• 3-cyclopentanone-1(R)-carboxylic acid
• AK100868
• PubChem11090
• 3-OXO-1-CYCLO PENTANECARBOXYLIC ACID
• (R)-3-Oxo-cyclopentanecarboxylic acid
• PubChe
• 3-oxocyclopentane carboxylic acid
• 3-oxo-1-cyclopentane carboxylic acid
• BCP27585
• MFCD19228224
• 3-Oxo-1-cyclopentanecarboxylic acid, 97%
• DTXSID90281043
• NSC-19869
• US10562844, Compound 10
• NSC19869
• SY007001
• FT-0649624
• EN300-84261
• 3-Oxo-Cyclopentane-Carboxylicacid
• PB28806
• 98-78-2
• AC-1465
• GS-4087
• CHEBI:71213
• PB17215
• Q27139448
• AKOS006222339
• PB15404
• SY059751
• SY059752
• MFCD19228332
• O0416
• CS-W001693
• (1R)-3-Oxocyclopentanecarboxylic acid
• SCHEMBL51838
• FT-0699608
• RDSNBKRWKBMPOP-UHFFFAOYSA-N
• 3-oxo-cyclopentane carboxylic acid
• BDBM433358
• AM20120395
• J-513015
• AJ-190/25036001
• Z1205493622
• MFCD01320173
• DB-002960
• DTXCID50232197
• +Expand

• MDL： MFCD01320173
• InChIKey： RDSNBKRWKBMPOP-UHFFFAOYSA-N
• Inchi： 1S/C6H8O3/c7-5-2-1-4(3-5)6(8)9/h4H,1-3H2,(H,8,9)
• SMILES： O=C1C([H])([H])C([H])([H])C([H])(C(=O)O[H])C1([H])[H]

Computed Properties

• Exact Mass: 128.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.047
• Heavy Atom Count: 9
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 0.44020
• PSA: 54.37000
• Refractive Index: 1.513
• Boiling Point: 150°C/1.5mmHg(lit.)
• Melting Point: 59-62 °C (lit.)
• Flash Point: 149.9℃
• Color/Form: solid
• Solubility: Not determined
• Density: 1.314

3-oxocyclopentane-1-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38

3-oxocyclopentane-1-carboxylic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%